Catabolite Cytotoxicity: Lysine‑SMCC‑DM1 Is 50‑Fold Less Potent Than Free Maytansine, Reducing Off‑Target Toxicity Risk
In a mouse liver metabolism study, the uncleavable mAb‑SMCC‑DM1 conjugate was degraded to a single major metabolite, lysine‑SMCC‑DM1, which exhibited a nearly 50‑fold reduction in cytotoxic potency compared to the parent maytansine when tested extracellularly against human carcinoma cell lines [REFS‑1]. In contrast, disulfide‑linked conjugates (mAb‑SPP‑DM1 and mAb‑SPDB‑DM4) generate additional free lipophilic maytansinoids (DM1, DM4, S‑methyl‑DM4) that are approximately 1000‑fold more cytotoxic than the lysine‑adducted catabolite [REFS‑2]. This differential catabolite profile directly impacts the safety window of the resulting ADC.
| Evidence Dimension | Extracellular cytotoxic potency (relative to maytansine) |
|---|---|
| Target Compound Data | Lysine‑SMCC‑DM1: ~50‑fold less potent |
| Comparator Or Baseline | Free DM1/maytansine: baseline = 1× |
| Quantified Difference | ~50‑fold reduction in potency |
| Conditions | Human carcinoma cell lines; extracellular addition of metabolites |
Why This Matters
The 50‑fold lower potency of the primary catabolite from SMCC‑DM1 implies a reduced risk of systemic toxicity if the ADC is prematurely cleaved in circulation or normal tissues, a critical parameter for selecting a linker‑payload with a favorable therapeutic index.
- [1] Sun, X., Ponte, J. F., Yoder, N. C., Laleau, R., Coccia, J. A., Lanieri, L., … & Chari, R. V. J. (2011). Design of Antibody‑Maytansinoid Conjugates Allows for Efficient Detoxification via Liver Metabolism. Bioconjugate Chemistry, 22(4), 728–735. View Source
- [2] Erickson, H. K., Widdison, W. C., Mayo, M. F., Whiteman, K., Audette, C., Wilhelm, S. D., & Singh, R. (2010). Tumor Delivery and In Vivo Processing of Disulfide‑Linked and Thioether‑Linked Antibody−Maytansinoid Conjugates. Bioconjugate Chemistry, 21(1), 84–92. View Source
